Cas no 2757083-12-6 ((R)-N-((R)-(2-(Di-tert-butylphosphino)phenyl)(phenyl)methyl)-N,2-dimethylpropane-2-sulfinamide)

• Product Name: (R)-N-((R)-(2-(Di-tert-butylphosphino)phenyl)(phenyl)methyl)-N,2-dimethylpropane-2-sulfinamide
• CAS No: 2757083-12-6
• MF: C₂₆H₄₀NOPS
• MW: 445.64066696167
• CID: 5086617
• PubChem ID: 156599809
• Update Time: 2026-03-02

(R)-N-((R)-(2-(Di-tert-butylphosphino)phenyl)(phenyl)methyl)-N,2-dimethylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-((R)-(2-(Di-tert-butylphosphino)phenyl)(phenyl)methyl)-N,2-dimethylpropane-2-sulfinamide
• 2757083-12-6

• Inchi： 1S/C26H40NOPS/c1-24(2,3)29(25(4,5)6)22-19-15-14-18-21(22)23(20-16-12-11-13-17-20)27(10)30(28)26(7,8)9/h11-19,23H,1-10H3/t23-,30?/m1/s1
• InChI Key： KJFQHFCHUMQGIB-ZCQJSQKNSA-N
• SMILES： [C@@H](C1C=CC=CC=1)(C1C=CC=CC=1P(C(C)(C)C)C(C)(C)C)N(C)S(=O)C(C)(C)C

Computed Properties

• Exact Mass: 445.25682307g/mol
• Monoisotopic Mass: 445.25682307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 39.5Ų

Additional information on (R)-N-((R)-(2-(Di-tert-butylphosphino)phenyl)(phenyl)methyl)-N,2-dimethylpropane-2-sulfinamide

Introduction to (R)-N-((R)-(2-(Di-tert-butylphosphino)phenyl)(phenyl)methyl)-N,2-dimethylpropane-2-sulfinamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2757083-12-6 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The systematic name, (R)-N-((R)-(2-(Di-tert-butylphosphino)phenyl)(phenyl)methyl)-N,2-dimethylpropane-2-sulfinamide, provides a detailed insight into its structural and functional attributes. This intricate molecular architecture makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The central feature of this compound is its chiral center, which is indicated by the prefix (R) in both the systematic name and the CAS number. Chirality is a fundamental concept in stereochemistry, where molecules with similar atomic compositions can exhibit different spatial arrangements, leading to distinct biological activities. The presence of multiple aromatic rings and phosphino groups enhances its potential as a ligand or intermediate in catalytic processes. Specifically, the di-tert-butylphosphino substituent on the phenyl ring contributes to its steric hindrance, which can be crucial for optimizing binding interactions with biological targets.

In recent years, there has been a growing interest in the development of organophosphorus compounds due to their diverse applications in asymmetric synthesis and enzyme inhibition. The structure of (R)-N-((R)-(2-(Di-tert-butylphosphino)phenyl)(phenyl)methyl)-N,2-dimethylpropane-2-sulfinamide aligns well with this trend, as it incorporates both phosphine and sulfinamide functionalities. These groups are known for their ability to modulate enzyme activity and have been extensively studied in the context of drug design. For instance, sulfinamides have been shown to act as potent inhibitors of various proteases and kinases, making them valuable scaffolds for therapeutic development.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The combination of aromatic rings and bulky substituents can influence both the solubility and bioavailability of derivatives derived from this molecule. Researchers have been exploring such structures as they offer a balance between metabolic stability and target specificity. For example, derivatives of this compound have been investigated for their ability to interact with metalloenzymes and non-protein targets, which are increasingly recognized as important therapeutic targets.

The role of computational chemistry in understanding the properties of complex molecules like (R)-N-((R)-(2-(Di-tert-butylphosphino)phenyl)(phenyl)methyl)-N,2-dimethylpropane-2-sulfinamide cannot be overstated. Advanced computational methods have enabled researchers to predict binding affinities, optimize molecular structures, and simulate biological interactions with high precision. These insights are crucial for designing molecules that can effectively modulate biological pathways without unintended side effects. The integration of experimental data with computational modeling has become a standard practice in modern drug discovery pipelines.

Moreover, the synthesis of such intricate molecules often requires innovative synthetic strategies that push the boundaries of organic chemistry. The preparation of (R)-N-((R)-(2-(Di-tert-butylphosphino)phenyl)(phenyl)methyl)-N,2-dimethylpropane-2-sulfinamide exemplifies these challenges and achievements. Recent advances in asymmetric synthesis have made it possible to construct complex chiral molecules with high enantiomeric purity. These techniques are essential for producing enantiomerically pure compounds, which are often required for pharmaceutical applications due to their distinct biological activities.

The broader implications of this compound extend beyond its immediate applications in drug discovery. It serves as a valuable tool for studying fundamental aspects of molecular recognition and enzyme mechanism. By understanding how such molecules interact with biological targets at a molecular level, researchers can gain insights into disease mechanisms and develop more effective therapeutic strategies. This interdisciplinary approach is key to advancing both basic science and applied research in chemical biology.

In conclusion, (R)-N-((R)-(2-(Di-tert-butylphosphino)phenyl)(phenyl)methyl)-N,2-dimethylpropane-2-sulfinamide represents a significant advancement in the field of chemical biology. Its unique structural features make it a versatile molecule with potential applications in drug design, catalysis, and biochemical research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative solutions to complex biological problems.